Cas no 81202-08-6 (L-Threonine-13C)

• Product Name: L-Threonine-13C
• CAS No: 81202-08-6
• MF: C₄H₉NO₃
• MW: 120.111816167831
• CID: 986490
• PubChem ID: 16217531
• Update Time: 2025-09-23

L-Threonine-13C Chemical and Physical Properties

Names and Identifiers

• L-Threonine-13C
• (2S,3R)-2-amino-3-hydroxybutanoic acid
• L-Threonine-1-13C, S & P tested, 99 atom % 13C, 97% (CP)
• (2S,3R)-2-amino-3-hydroxy(113C)butanoic acid
• DTXSID40584435
• L-Threonine-1-13C, 99 atom % 13C, 97% (CP)
• 81202-08-6
• L-(1-~13~C)Threonine
• (2S,3R)-2-amino-3-hydroxybutanoic acid-1-13C

• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m1/s1/i4+1
• InChI Key： AYFVYJQAPQTCCC-KOYMSRBASA-N
• SMILES： O[C@H](C)[C@@H]([13C](=O)O)N

Computed Properties

• Exact Mass: 120.06159798g/mol
• Monoisotopic Mass: 120.06159798g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives